Cas no 5704-66-5 (2-Oxopropanoic Acid Chloride (~90%))

• Product Name: 2-Oxopropanoic Acid Chloride (~90%)
• CAS No: 5704-66-5
• MF: C₆H₆Cl₂O₄
• MW: 213.01544046402
• CID: 1011704
• PubChem ID: 521791
• Update Time: 2025-10-28

2-Oxopropanoic Acid Chloride (~90%) Chemical and Physical Properties

Names and Identifiers

• PYRUBOYL CHLORIDE
• 2-oxopropanoyl chloride
• 2-oxopropanoylchloride
• pyruvic acid chloride
• Propanoyl chloride, 2-oxo-
• 2-oxopropionyl chloride
• pyruvylchloride
• SCHEMBL104469
• DTXSID20334733
• AUUTXOKCFQTKPL-UHFFFAOYSA-N
• AKOS022504356
• EN300-134788
• 5704-66-5
• pyruvyl chloride
• Pyruvyl chloride or 2-oxo-propionyl chloride
• 2-oxo-propionyl chloride
• STR02218
• PYRUVOYL CHLORIDE
• F88079
• 2-Oxopropanoic Acid Chloride (~90%)

• Inchi： 1S/2C3H3ClO2/c2*1-2(5)3(4)6/h1H3;5H,1H2
• InChI Key： BXSZZPZHJOCLBY-UHFFFAOYSA-N
• SMILES： CC(C(=O)Cl)=O.OC(C(=O)Cl)=C

Computed Properties

• Exact Mass: 105.9821570g/mol
• Monoisotopic Mass: 105.9821570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 86.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Oxopropanoic Acid Chloride (~90%)

Comprehensive Overview of 2-Oxopropanoic Acid Chloride (CAS No. 5704-66-5) and Its Applications

2-Oxopropanoic Acid Chloride (CAS No. 5704-66-5), also known as Pyruvoyl Chloride, is a highly versatile organic compound with a purity of approximately 90%. This chemical is widely recognized in synthetic chemistry for its role as an acylating agent, enabling the introduction of the pyruvoyl group into various molecular frameworks. Its unique reactivity profile makes it invaluable in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes.

The compound’s molecular structure features a reactive acyl chloride moiety, which facilitates efficient coupling reactions with nucleophiles such as amines and alcohols. This property is particularly relevant in the context of peptide synthesis and bioconjugation, where precision and yield are critical. Recent advancements in catalytic methodologies have further highlighted the utility of 2-Oxopropanoic Acid Chloride in minimizing waste and improving atom economy. These developments resonate with the growing demand for cost-effective and scalable synthetic routes in both academic and industrial settings.

From an analytical perspective, 2-Oxopropanoic Acid Chloride is characterized by its distinct IR spectrum and NMR signals, which are essential for quality control and structural verification. Laboratories often employ chromatographic techniques like HPLC and GC to ensure its purity and stability during storage. The compound’s compatibility with anhydrous conditions and inert atmospheres underscores the importance of proper handling to maintain its efficacy. Such technical insights are frequently sought after by chemists troubleshooting synthesis protocols or optimizing reaction conditions.

In the realm of material science, 5704-66-5 has shown promise in the design of functional polymers and coatings. Its ability to act as a cross-linking agent or modifier enhances the mechanical and thermal properties of polymeric matrices. This aligns with the surge in interest for high-performance materials in sectors like automotive, aerospace, and electronics. Additionally, the compound’s role in surface modification techniques is being investigated for applications in nanotechnology and biomedical engineering.

The commercial availability of 2-Oxopropanoic Acid Chloride (~90%) has expanded its accessibility to researchers worldwide. Suppliers often provide detailed technical data sheets (TDS) and safety guidelines, addressing common queries about storage, shelf life, and compatibility. Online forums and scientific databases frequently feature discussions on its use in multistep syntheses or as a precursor for heterocyclic compounds. These resources are invaluable for professionals seeking to leverage its reactivity while adhering to best practices.

Looking ahead, the compound’s potential in catalysis and asymmetric synthesis remains an active area of exploration. Innovations in flow chemistry and continuous manufacturing could further elevate its prominence in large-scale production. As the scientific community continues to prioritize efficiency and sustainability, 2-Oxopropanoic Acid Chloride is poised to play a pivotal role in shaping the future of synthetic chemistry.